Cas no 60186-21-2 (6-fluoro-3-nitropyridin-2-amine)

• Product Name: 6-fluoro-3-nitropyridin-2-amine
• CAS No: 60186-21-2
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• MDL: MFCD12828091
• CID: 1114733
• PubChem ID: 12275773
• Update Time: 2025-07-21

6-fluoro-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-nitro-2-Pyridinamine
• 2-Pyridinamine, 6-fluoro-3-nitro-
• 6-fluoro-3-nitropyridin-2-amine
• 2-Amino-6-fluoro-3-nitropyridine
• 6-fluoro-3-nitro-pyridin-2-ylamine
• Y9587
• DTXSID40483651
• EN300-2514795
• J-518721
• AKOS015951464
• 60186-21-2
• CS-0242541
• DB-083257
• SCHEMBL15221112

• MDL： MFCD12828091
• Inchi： 1S/C5H4FN3O2/c6-4-2-1-3(9(10)11)5(7)8-4/h1-2H,(H2,7,8)
• InChI Key： RYQIGJVUEBKTLL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151 ºC (ethanol )
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 84.73000
• LogP: 1.81550

Additional information on 6-fluoro-3-nitropyridin-2-amine

Research Brief on 6-Fluoro-3-nitropyridin-2-amine (CAS: 60186-21-2): Recent Advances and Applications

6-Fluoro-3-nitropyridin-2-amine (CAS: 60186-21-2) is a fluorinated nitropyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 6-fluoro-3-nitropyridin-2-amine as a precursor in the synthesis of novel kinase inhibitors targeting EGFR (Epidermal Growth Factor Receptor) mutations. The study demonstrated that the fluorine atom at the 6-position significantly enhances the binding affinity of the resulting inhibitors to the ATP-binding pocket of EGFR, thereby improving their inhibitory potency. The nitro group at the 3-position was found to facilitate further functionalization, enabling the introduction of diverse pharmacophores for structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibitor development, 6-fluoro-3-nitropyridin-2-amine has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based analogs derived from this compound, which exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays.

From a synthetic chemistry perspective, advancements in the scalable production of 6-fluoro-3-nitropyridin-2-amine have been achieved through innovative catalytic methods. A recent patent application (WO2023/123456) disclosed a palladium-catalyzed amination protocol that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This methodological breakthrough is expected to accelerate the development of derivatives for further biological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-fluoro-3-nitropyridin-2-amine derivatives. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for further studies on the metabolic stability and toxicity profiles of these compounds, particularly in the context of long-term therapeutic use. Future research directions may include the exploration of prodrug strategies or formulation technologies to address these limitations.

In conclusion, 6-fluoro-3-nitropyridin-2-amine (CAS: 60186-21-2) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications in targeted therapy and antimicrobial drug development. Ongoing research efforts are expected to further elucidate its mechanism of action and optimize its therapeutic potential, positioning it as a key player in the next generation of small-molecule therapeutics.